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Compound of Interest |

Compound Name: Adenine sulphate
CAS No.: 34791-69-0
Cat. No.: B7760082
Get Quote
. J

This technical guide provides an in-depth analysis of the molecular characteristics of adenine
sulphate, a critical compound in various biochemical and pharmaceutical research
applications. Designed for researchers, scientists, and drug development professionals, this
document details the compound's molecular formula and weight, outlines experimental
protocols for its characterization, and illustrates its role in biological pathways.

Core Molecular Data

Adenine sulphate is the salt formed from the purine nucleobase adenine and sulfuric acid. It is
crucial to note that adenine sulphate can exist in different stoichiometric ratios and hydrated
forms, leading to variations in its molecular formula and weight. The most commonly
referenced form is adenine hemisulfate, where two adenine molecules associate with one
molecule of sulfuric acid. Other forms, including hydrated versions, are also documented.

For clarity and comparative ease, the molecular details of adenine, sulfuric acid, and the
various forms of adenine sulphate are summarized below.
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Common Molar Mass ( g/mol
Compound Name Molecular Formula

Synonyms
Adenine 6-aminopurine CsHsNs 135.13
Sulfuric Acid Oil of vitriol H2S04 98.08
Adenine Sulphate ] ] (CsHsNs)2:-H2S04 or

Adenine hemisulfate 368.34[1]
(Anhydrous) C10H12N1004S
Adenine Sulphate (CsHsNs)2:H2S04:2H:2

404.37[2]

Dihydrate

O

Adenine Hemisulfate

Monohydrate

CsHsNs-%2H2S04-H20

202.18[3][4]

Experimental Protocol: Molecular Weight
Determination via Mass Spectrometry

The precise determination of adenine sulphate's molecular weight is fundamental for its

accurate quantification and use in experimental settings. Electrospray lonization Mass

Spectrometry (ESI-MS) is a standard and highly accurate method for this purpose.

Objective: To verify the molecular weight of an anhydrous adenine sulphate sample.

Materials and Reagents:

Procedure:

Adenine sulphate sample

Methanol (HPLC grade)

Water (HPLC grade, deionized)

Formic acid (for mass spectrometry)

Calibrated Electrospray lonization Mass Spectrometer
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e Sample Preparation:

o

Accurately weigh 1 mg of the adenine sulphate sample.

o Dissolve the sample in 1 mL of a 50:50 methanol/water solution to create a 1 mg/mL stock

solution.
o Vortex the solution until the sample is completely dissolved.

o Prepare a working solution by diluting the stock solution to a final concentration of 10
pg/mL in the same solvent.

o To facilitate ionization, add formic acid to the working solution to a final concentration of
0.1%.

e |nstrument Calibration:

o Calibrate the mass spectrometer according to the manufacturer's instructions using a
standard calibration solution.

o Ensure the instrument is tuned for the expected mass range of adenine (protonated form
[M+H]* = 136.1 m/z) and adenine sulphate.

e Sample Analysis:

o

Set the ESI source to positive ion mode.

[¢]

Infuse the prepared sample solution into the mass spectrometer at a constant flow rate
(e.g., 5-10 pL/min).

Acquire mass spectra over a mass-to-charge (m/z) range that includes the expected ions
(e.g., m/z 100-500).

[¢]

Collect data for a sufficient duration to obtain a stable signal and a high-resolution

[¢]

spectrum.

o Data Interpretation:
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o Analyze the resulting spectrum for the protonated molecular ion of adenine, [CsHeNs]*, at
an m/z of approximately 136.06.

o The presence of this peak confirms the adenine component of the salt.

o Due to the nature of the salt, the intact adenine sulphate molecule may not be observed
as a single parent ion. The spectrum will be dominated by the signal for adenine. The
sulphate component is not typically observed in positive ion mode.

o Confirmation of the sulphate counter-ion can be performed using techniques like ion
chromatography or by analyzing in negative ion mode, though this is less common for this
specific application.

The workflow for this experimental protocol is visualized below.

Sample Preparation

Dilute to Working Conc. Acidify with Formic Acid

Data Interpretation

Analyze Spectrum for [M+H]+ H Confirm Adenine Peak |

[ Calibrate MS

Click to download full resolution via product page
Workflow for Molecular Weight Determination by ESI-MS.

Biological Significance: Adenine in Cellular
Signaling
Adenine is a fundamental component of numerous biologically crucial molecules, including

DNA, RNA, ATP, and signaling molecules like cyclic AMP (cAMP). Adenine and its derivatives
are central to a vast array of cellular processes. The cAMP signaling pathway is a classic
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example of how an adenine-containing molecule transduces extracellular signals into
intracellular responses.

The diagram below illustrates a simplified cCAMP signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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